2-Bromo-6-(trifluoromethyl)phenylacetic acid

Specification

• CAS No.: 1159512-50-1
• Molecular Formula: C9H6BrF3O2
• Molecular Weight: 283.04 g/mol
• IUPAC Name: 2-[2-bromo-6-(trifluoromethyl)phenyl]acetic acid
• Standard InChI: InChI=1S/C9H6BrF3O2/c10-7-3-1-2-6(9(11,12)13)5(7)4-8(14)15/h1-3H,4H2,(H,14,15)
• Standard InChI Key: GSWIVMIRRKTEQR-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C(=C1)Br)CC(=O)O)C(F)(F)F
• Canonical SMILES: C1=CC(=C(C(=C1)Br)CC(=O)O)C(F)(F)F

Introduction

2-Bromo-6-(trifluoromethyl)phenylacetic acid, with the CAS number 1159512-50-1, is a chemical compound used primarily in laboratory settings. It is known by synonyms such as 3-Bromo-2-(carboxymethyl)benzotrifluoride. This compound is part of a broader class of organic molecules that include a phenyl ring, a carboxylic acid group, a bromine atom, and a trifluoromethyl group. Its molecular formula is C₉H₆BrF₃O₂, and its molecular weight is approximately 283.042 g/mol.

Synthesis and Applications

While specific synthesis methods for 2-Bromo-6-(trifluoromethyl)phenylacetic acid are not widely detailed in the available literature, compounds with similar structures are often synthesized through multi-step reactions involving halogenation and carboxylation processes. This compound is primarily used as a building block in organic synthesis, particularly in the development of pharmaceuticals and other fine chemicals.

Safety and Handling

Handling 2-Bromo-6-(trifluoromethyl)phenylacetic acid requires caution due to its potential to cause eye irritation. In case of eye contact, immediate flushing with fresh water is recommended. It is essential to follow proper safety protocols when handling this compound, including wearing protective gear and working in a well-ventilated area.

Availability Table

Supplier	Quantity	Purity	Price
CymitQuimica	100 mg	-	€182
CymitQuimica	1 g	-	€841
ChemBlocks	0.25 g	95%	$304